4-{2-[(2-furylmethyl)amino]ethyl}benzenesulfonamide hydrochloride

• IUPAC Name: 4-[2-(furan-2-ylmethylamino)ethyl]benzenesulfonamide;hydrochloride
• InChI: InChI=1S/C13H16N2O3S.ClH/c14-19(16,17)13-5-3-11(4-6-13)7-8-15-10-12-2-1-9-18-12;/h1-6,9,15H,7-8,10H2,(H2,14,16,17);1H
• InChI Key: GIRSACPDNSEOCU-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNCCC2=CC=C(C=C2)S(=O)(=O)N.Cl
• Molecular Formula: C13H17ClN2O3S
• Molecular Weight: 316.80 g/mol

Description

4-{2-[(2-furylmethyl)amino]ethyl}benzenesulfonamide hydrochloride, also known as Furasemide, is a chemical compound that has been widely used in scientific research. It belongs to the sulfonamide class of compounds, which are known for their therapeutic properties in treating various diseases. Furasemide has been extensively studied for its potential applications in the field of medicine and biochemistry.

Mechanism of Action

4-{2-[(2-furylmethyl)amino]ethyl}benzenesulfonamide hydrochloride works by inhibiting the Na+/K+/2Cl- cotransporter in the thick ascending limb of the loop of Henle in the kidney. This leads to a decrease in the reabsorption of sodium, chloride, and water, resulting in an increase in urine output and a decrease in blood volume. This mechanism of action has been shown to be effective in treating various conditions such as hypertension, congestive heart failure, and edema.
Biochemical and Physiological Effects:
4-{2-[(2-furylmethyl)amino]ethyl}benzenesulfonamide hydrochloride has been shown to have various biochemical and physiological effects on the body. It has been shown to increase urine output, decrease blood pressure, and reduce edema. It has also been shown to have a diuretic effect, which can lead to electrolyte imbalances such as hypokalemia and hyponatremia.

Advantages and Limitations for Lab Experiments

4-{2-[(2-furylmethyl)amino]ethyl}benzenesulfonamide hydrochloride has several advantages as a research tool. It is a well-studied compound with a known mechanism of action, making it a reliable tool for studying the effects of diuretics on the body. It is also relatively easy to synthesize and purify, making it readily available for research purposes.
However, there are also limitations to the use of 4-{2-[(2-furylmethyl)amino]ethyl}benzenesulfonamide hydrochloride in lab experiments. Its diuretic effects can lead to electrolyte imbalances, which can affect the results of experiments. It also has a relatively short half-life, which can make it difficult to study its long-term effects on the body.

Future Directions

There are several future directions for the study of 4-{2-[(2-furylmethyl)amino]ethyl}benzenesulfonamide hydrochloride. One area of research is the development of new and more effective diuretics based on the structure and mechanism of action of 4-{2-[(2-furylmethyl)amino]ethyl}benzenesulfonamide hydrochloride. Another area of research is the study of the long-term effects of 4-{2-[(2-furylmethyl)amino]ethyl}benzenesulfonamide hydrochloride on the body, particularly in patients with chronic conditions such as hypertension and congestive heart failure. Additionally, the use of 4-{2-[(2-furylmethyl)amino]ethyl}benzenesulfonamide hydrochloride in combination with other drugs for the treatment of various diseases is an area of ongoing research.

Synthesis Methods

The synthesis of 4-{2-[(2-furylmethyl)amino]ethyl}benzenesulfonamide hydrochloride involves the reaction between 2-furylmethylamine and 4-chlorobenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction yields 4-{2-[(2-furylmethyl)amino]ethyl}benzenesulfonamide hydrochloride as a white crystalline solid, which is then purified using recrystallization methods. The purity and identity of the compound are confirmed using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

4-{2-[(2-furylmethyl)amino]ethyl}benzenesulfonamide hydrochloride has been used in various scientific research studies due to its potential therapeutic properties. It has been studied for its effects on the cardiovascular system, specifically its ability to inhibit the Na+/K+/2Cl- cotransporter in the thick ascending limb of the loop of Henle in the kidney. This mechanism of action has been shown to reduce blood pressure and edema in patients with congestive heart failure.